3-(2-Ethoxy-ethyl)-1,3-dihydro-indol-2-one
Overview
Description
3-(2-Ethoxy-ethyl)-1,3-dihydro-indol-2-one, also known as GSK3β inhibitor VIII, is a chemical compound that has been studied extensively for its potential therapeutic applications. This compound belongs to the class of indolylmaleimides and has been shown to have promising effects in various scientific research studies.
Scientific Research Applications
Indole Derivatives in Scientific Research
Indole and its derivatives are a significant area of research due to their broad range of biological activities and applications in medicinal chemistry. Research on indole derivatives, such as "Indole-3-Carbinol (I3C) and its Major Derivatives," highlights their importance in pharmacology and biochemistry. For instance, I3C and its derivatives, products of glucosinolate hydrolysis, show protective effects against chronic liver injuries and exhibit pleiotropic protective effects on the liver through mechanisms like anti-fibrosis, anti-tumor, antioxidant, and immunomodulatory effects (Wang et al., 2016).
Biodegradation and Environmental Impact
Another aspect of scientific research related to ethoxy compounds focuses on their biodegradation and environmental impact. For example, studies on "Biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater" provide insight into how microorganisms degrade such compounds, which could be relevant for understanding the environmental fate of structurally related substances (Thornton et al., 2020).
Advanced Materials and Chemistry
Research on poly(3,4-ethylenedioxythiophene) (PEDOT) and its applications in organic thermoelectric materials showcases the vast potential of ethoxy-related compounds in developing new materials with unique electrical and thermal properties. This mini-review on PEDOT-based thermoelectric materials outlines recent progress and future directions in this field, emphasizing the material's promise for applications requiring light weight, flexibility, and efficiency (Yue & Xu, 2012).
properties
IUPAC Name |
3-(2-ethoxyethyl)-1,3-dihydroindol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-2-15-8-7-10-9-5-3-4-6-11(9)13-12(10)14/h3-6,10H,2,7-8H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLBPJJVPSVADDH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCC1C2=CC=CC=C2NC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60587625 |
Source
|
| Record name | 3-(2-Ethoxyethyl)-1,3-dihydro-2H-indol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60587625 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
797051-88-8 |
Source
|
| Record name | 3-(2-Ethoxyethyl)-1,3-dihydro-2H-indol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60587625 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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